Cas no 2171463-61-7 (4-{2-(5-chlorothiophen-2-yl)ethylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-{2-(5-chlorothiophen-2-yl)ethylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171463-61-7
• MF: C₂₆H₂₅ClN₂O₅S
• MW: 513.005104780197
• CID: 5825302
• PubChem ID: 165527782
• Update Time: 2025-10-20

4-{2-(5-chlorothiophen-2-yl)ethylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-(5-chlorothiophen-2-yl)ethylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 2171463-61-7
• EN300-1497510
• 4-{[2-(5-chlorothiophen-2-yl)ethyl]carbamoyl}-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid

• Inchi： 1S/C26H25ClN2O5S/c27-23-11-9-16(35-23)13-14-28-25(32)22(10-12-24(30)31)29-26(33)34-15-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-9,11,21-22H,10,12-15H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： FACAMKMVITZVCL-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CCNC(C(CCC(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)S1

Computed Properties

• Exact Mass: 512.1172708g/mol
• Monoisotopic Mass: 512.1172708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 133Ų

Additional information on 4-{2-(5-chlorothiophen-2-yl)ethylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

4-{2-(5-Chlorothiophen-2-yl)ethylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic Acid: A Comprehensive Overview

The compound 4-{2-(5-chlorothiophen-2-yl)ethylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid, identified by the CAS number 2171463-61-7, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound is characterized by its complex structure, which includes a thiophene ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a butanoic acid backbone. The presence of these functional groups suggests that this molecule may exhibit unique pharmacological properties, making it a promising candidate for drug development.

Recent studies have highlighted the importance of thiophene derivatives in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications. The 5-chlorothiophen-2-yl group in this compound is particularly interesting due to its potential to enhance the molecule's stability and bioavailability. Additionally, the Fmoc group is a well-known protecting group in peptide synthesis, which could play a role in modulating the compound's reactivity and solubility.

The butanoic acid backbone of this compound provides a flexible structure that can accommodate various functional groups, potentially allowing for interactions with biological targets such as enzymes or receptors. This structural flexibility is a key feature that contributes to the compound's versatility in different biological systems. Recent research has also emphasized the importance of side-chain modifications in enhancing the potency and selectivity of bioactive molecules, further underscoring the significance of this compound's design.

In terms of synthesis, the construction of this compound likely involves multi-step organic reactions, including coupling reactions and protection/deprotection strategies. The incorporation of the Fmoc group suggests that this compound may have been synthesized using techniques commonly employed in peptide chemistry. The use of such advanced synthetic methods highlights the complexity and precision required to produce this molecule.

From a pharmacological perspective, this compound's structure suggests potential applications as a modulator of cellular signaling pathways. The thiophene ring could act as an electron-withdrawing group, influencing the electronic properties of the molecule and potentially enhancing its ability to interact with biological targets. Furthermore, the presence of chlorine substituents may contribute to the molecule's lipophilicity, which is an important factor in determining its pharmacokinetic profile.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity and toxicity of complex molecules like this one with greater accuracy. By leveraging tools such as molecular docking and machine learning algorithms, scientists can gain insights into how this compound might interact with specific proteins or enzymes. These computational approaches are particularly valuable in early-stage drug discovery, where they can help prioritize compounds for further experimental testing.

In conclusion, 4-{2-(5-chlorothiophen-2-yl)ethylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid represents a sophisticated molecule with intriguing structural features and potential therapeutic applications. Its design incorporates elements that suggest promising pharmacological properties, making it a compelling subject for further research in drug development.